Malvidin 3-galactoside

Specification

• CAS No.: 30113-37-2
• Molecular Formula: C23H25O12+
• Molecular Weight: 493.4 g/mol
• IUPAC Name: 2-[5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C23H24O12/c1-31-14-3-9(4-15(32-2)18(14)27)22-16(7-11-12(26)5-10(25)6-13(11)33-22)34-23-21(30)20(29)19(28)17(8-24)35-23/h3-7,17,19-21,23-24,28-30H,8H2,1-2H3,(H2-,25,26,27)/p+1
• Standard InChI Key: PXUQTDZNOHRWLI-UHFFFAOYSA-O
• Isomeric SMILES: COC1=CC(=CC(=C1O)OC)C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O.[Cl-]
• SMILES: COC1=CC(=CC(=C1O)OC)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O.[Cl-]
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O
• Melting Point: > 300 °C

Introduction

Chemical Identity and Structural Characteristics

Malvidin 3-galactoside, also known as Malvidin-3-galactoside chloride or Primulin, is classified as an anthocyanidin glycoside. The compound possesses the following chemical properties:

• Molecular Formula: C23H25ClO12

• Molecular Weight: 528.9 g/mol

• CAS Number: 30113-37-2

Structurally, Malvidin 3-galactoside consists of the anthocyanidin malvidin linked to a galactose sugar moiety at the 3-position. This structural arrangement contributes to its characteristic deep purple-blue color observed in blueberries and determines its biological interactions with cellular components. The compound has been identified and isolated from various sources, particularly St. Cloud blueberry fruits, using extraction with ethanol followed by purification with macroporous resin and preparative high-performance liquid chromatography (HPLC).

Anti-inflammatory Properties

Malvidin 3-galactoside demonstrates significant anti-inflammatory effects through its ability to inhibit key inflammatory markers. Research has shown dose-dependent inhibition of several important inflammatory mediators, including monocyte chemoattractant protein-1 (MCP-1), intercellular adhesion molecule-1 (ICAM-1), and vascular cell adhesion molecule-1 (VCAM-1).

Inhibitory Effects on Inflammatory Markers

Experimental evidence reveals that Malvidin 3-galactoside exhibits concentration-dependent inhibition of inflammatory markers. At a concentration of 1 μM, it inhibits 18.2% of MCP-1 (0.216 μg/L), 54.9% of ICAM-1 (0.208 μg/L), and 19.9% of VCAM-1 (0.106 μg/L). When the concentration increases to 10 μM, the inhibitory effect strengthens significantly, with 64.3% inhibition of MCP-1 (0.109 μg/L), 64.7% inhibition of ICAM-1 (0.185 μg/L), and 52.3% inhibition of VCAM-1 (0.066 μg/L).

At higher concentrations of 50 μM and 100 μM, Malvidin 3-galactoside inhibits more than 90% of increased inflammatory protein expressions, demonstrating its potent anti-inflammatory capacity. The compound appears to affect protein secretion more profoundly than protein production, suggesting a primary interference with secretory pathways of inflammatory mediators.

Table 1: Inhibitory Effects of Malvidin 3-galactoside on Inflammatory Markers

Concentration	MCP-1 Inhibition	ICAM-1 Inhibition	VCAM-1 Inhibition
1 μM	18.2% (0.216 μg/L)	54.9% (0.208 μg/L)	19.9% (0.106 μg/L)
10 μM	64.3% (0.109 μg/L)	64.7% (0.185 μg/L)	52.3% (0.066 μg/L)
50 μM	>90%	>50%	>50%
100 μM	>90%	>90%	>90%

Anti-cancer Activities

Malvidin 3-galactoside exhibits notable anti-cancer properties, particularly against hepatocellular carcinoma (HCC). Multiple studies have demonstrated its ability to inhibit cancer cell proliferation, induce apoptosis, and suppress metastatic potential.

Effects on Cancer Cell Proliferation and Viability

Research conducted on the HCC cell line Huh-7 has shown that Malvidin 3-galactoside inhibits cell proliferation and colony formation in a dose-dependent manner. At concentrations ranging from 50 to 200 μg/mL, the compound displays significant cytotoxicity against Huh-7 cells, particularly after 72 hours of treatment. This anti-proliferative effect represents an important aspect of its anti-cancer potential.

Cell Cycle Regulation and Apoptosis

Malvidin 3-galactoside demonstrates the ability to induce cell cycle arrest and apoptosis in cancer cells. At concentrations between 50-200 μg/mL, it arrests cells in the S phase of the cell cycle, accompanied by a decrease in cells in the G1 phase and an increase in cells in the S phase. This interruption in cell cycle progression prevents further proliferation of cancer cells.

The apoptotic effect is mediated through the activation of caspase-dependent pathways. Treatment with Malvidin 3-galactoside markedly increases the levels of caspase-3, cleaved-caspase-3, and cleaved-PARP (Poly ADP-ribose polymerase) in a dose-dependent manner. These proteins are key executioners of apoptosis, suggesting that the compound induces programmed cell death through the intrinsic apoptotic pathway.

Anti-metastatic Effects

Beyond inhibiting cell proliferation and inducing apoptosis, Malvidin 3-galactoside suppresses the migration and invasion potential of cancer cells. This anti-metastatic effect is achieved through the regulation of matrix metalloproteinases (MMPs), which play crucial roles in degrading the extracellular matrix and facilitating cancer cell invasion and metastasis. By inhibiting MMPs, Malvidin 3-galactoside may prevent cancer spread and progression.

Table 2: Effects of Malvidin 3-galactoside on Hepatocellular Carcinoma Cells

Parameter	Concentration Range	Observed Effects
Cell Viability	50-200 μg/mL (72h)	Significant cytotoxicity, dose-dependent reduction
Cell Cycle	50-200 μg/mL	Arrest in S phase, decreased G1 phase cells
Apoptosis	50-200 μg/mL (72h)	Significant induction of apoptosis
Apoptotic Proteins	50-200 μg/mL (72h)	Increased caspase-3, cleaved-caspase-3, cleaved-PARP
Cell Migration/Invasion	50-200 μg/mL (12h)	Inhibition of migration and invasion

Gastrointestinal Protective Effects

Recent research has revealed that Malvidin 3-galactoside plays a significant role in improving colonic mucosal barrier function, suggesting potential applications in gastrointestinal disorders.

Improvement of Colonic Barrier Function

In a study using dextran sulfate sodium (DSS)-induced colitis model in mice, Malvidin 3-galactoside supplementation significantly improved the disease activity index (DAI) score and reduced colon tissue injury. The compound enhanced the colonic physical barrier function by modulating the expression of key proteins including mucin2 (MUC2), claudin-1, occludin, zona occludens 1 (ZO-1), and intestinal fatty acid binding protein (iFABP) in the colonic mucosa.

The protein expression levels of claudin-1, occludin, and ZO-1, which are critical components of tight junctions, were significantly increased following Malvidin 3-galactoside treatment, while the expression of iFABP, a marker of intestinal epithelial damage, was significantly decreased. These effects collectively contribute to the restoration and maintenance of colonic barrier integrity.

Enhancement of Colonic Immune Function

Beyond improving the physical barrier, Malvidin 3-galactoside also enhances the colonic immune barrier. Research has shown that it increases the level of secretory immunoglobulin A (SIgA) in colon tissue and the percentages of CD4+ T and CD8+ T cells in colon lamina propria monocytes. These immunomodulatory effects further strengthen the intestinal defense system against pathogens and harmful substances.

Table 3: Effects of Malvidin 3-galactoside on Colonic Mucosal Barrier Function

Parameter	Effects Following Treatment
Disease Activity Index (DAI)	Significant improvement
Colon Tissue Injury	Significant reduction
Tight Junction Proteins (claudin-1, occludin, ZO-1)	Increased expression
iFABP (intestinal damage marker)	Decreased expression
MUC2 (mucin)	Increased expression
SIgA Levels	Increased levels
CD4+ T and CD8+ T Cells	Increased percentages in colon lamina propria

Antioxidant Properties

Malvidin 3-galactoside possesses significant antioxidant activity that contributes to its protective effects against various pathological conditions. Research has demonstrated that it effectively inhibits the production and accumulation of reactive oxygen species (ROS). At concentrations ranging from 50 to 200 μg/mL and treatment duration of 12 hours, Malvidin 3-galactoside dramatically reduces ROS levels in treated cells.

Molecular Mechanisms of Action

The diverse biological activities of Malvidin 3-galactoside are mediated through multiple molecular mechanisms and signaling pathways.

Regulation of MAPK Signaling Pathway

Malvidin 3-galactoside modulates the mitogen-activated protein kinase (MAPK) pathway, which plays crucial roles in cell survival, proliferation, and stress responses. Research has shown that it dramatically reduces the level of phosphorylated ERK (extracellular signal-regulated kinase) in a dose-dependent manner. At higher concentrations (200 μg/mL), it markedly increases the phosphorylation levels of p38 and JNK (c-Jun N-terminal kinase).

These differential effects on MAPK pathway components are significant because ERK generally promotes cell survival and proliferation, while p38 and JNK are often associated with stress responses and apoptosis. By reducing p-ERK and increasing p-p38 and p-JNK, Malvidin 3-galactoside shifts the cellular balance toward growth inhibition and apoptosis, supporting its anti-cancer properties.

Inhibition of Akt/PTEN Pathway

In hepatocellular carcinoma cells, Malvidin 3-galactoside inhibits the Akt/PTEN (Protein kinase B/Phosphatase and tensin homolog) pathway. This pathway is crucial for cell survival, proliferation, and metabolism, and its dysregulation is implicated in various cancers. By suppressing this pathway, Malvidin 3-galactoside further contributes to its anti-cancer effects.

Modulation of Notch Signaling Pathway

Regarding its gastrointestinal protective effects, Malvidin 3-galactoside has been found to down-regulate Notch signaling pathway-related proteins, including Notch1, notch intracellular domain (NICD), delta-like ligand 4 (DLL4), delta-like ligand 1 (DLL1), and hairy/enhancer of split 1 (Hes1) in colon tissue. The Notch signaling pathway plays a crucial role in intestinal epithelial cell differentiation and barrier function, suggesting that the beneficial effects of Malvidin 3-galactoside on colonic mucosal barrier function may be mediated through the inhibition of this pathway.